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Compound of Interest

Compound Name: 2-Isopropylbenzaldehyde

Cat. No.: B3021911

Essential Safety and Handling Guide for 2-
Isopropylbenzaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Isopropylbenzaldehyde in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical Identity and Hazards

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3021911?utm_src=pdf-interest
https://www.benchchem.com/product/b3021911?utm_src=pdf-body
https://www.benchchem.com/product/b3021911?utm_src=pdf-body
https://www.benchchem.com/product/b3021911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Chemical Name 2-Isopropylbenzaldehyde
Synonyms 2-(Propan-2-yl)benzaldehyde
CAS Number 6502-22-3

Molecular Formula C10H120

Molecular Weight 148.20 g/mol

Physical State Liquid

Harmful if swallowed (H302), Causes skin
irritation (H315), Causes serious eye
damage/irritation (H318/H319), May cause
respiratory irritation (H335).[1][2]

GHS Hazard Statements

Signal Word Warning.[1]

Hazard Pictograms

| FgQUr.c:orm

Summary of Hazards

2-Isopropylbenzaldehyde is classified as a hazardous chemical that can cause significant
irritation to the skin, eyes, and respiratory system.[1][2] Ingestion of this compound is harmful.
[1][2] Due to its corrosive nature, appropriate personal protective equipment (PPE) is
mandatory to prevent direct contact.

Operational Plan: Safe Handling and Storage

Adherence to the following step-by-step procedures is critical to ensure a safe laboratory
environment when working with 2-lsopropylbenzaldehyde.
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Engineering Controls

o Ventilation: All handling of 2-Isopropylbenzaldehyde should be conducted in a well-
ventilated area. A certified chemical fume hood is required for all procedures that may
generate vapors or aerosols.

o Eye Wash and Safety Shower: Ensure that a fully functional eyewash station and safety
shower are readily accessible in the immediate work area.[3]

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling 2-lsopropylbenzaldehyde:

PPE Category Specification

Eye and Face Chemical safety goggles and a face shield.[3]

Chemically resistant gloves. Based on general

data for aldehydes, nitrile or butyl rubber gloves

Hand .
are recommended. Regularly inspect gloves for
any signs of degradation or puncture.[4]
A flame-retardant lab coat, fully buttoned, with
Body sleeves of sufficient length to prevent skin
exposure.[5]
Closed-toe shoes made of a chemically
Footwear

resistant material.

Under normal use conditions with adequate
engineering controls, respiratory protection is
Respiratory not typically required.[3] If vapors cannot be
controlled at the source, a NIOSH-approved
respirator with an appropriate organic vapor

cartridge should be used.

Handling Procedures

o Preparation: Before handling, review the Safety Data Sheet (SDS) and this guide. Ensure all
necessary PPE is in good condition and readily available.
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» Dispensing: Handle 2-Isopropylbenzaldehyde in a chemical fume hood. Avoid direct
contact with skin, eyes, and clothing. Do not inhale vapors.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1] Keep
away from heat, sparks, and open flames.[3] The recommended storage temperature is 2-
8°C under an inert atmosphere.[1]

o Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[6]

Disposal Plan

Proper disposal of 2-Isopropylbenzaldehyde and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Spill Cleanup

In the event of a spill, follow these steps:
e Evacuate: Immediately evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.

o Contain: For small spills, absorb the liquid with an inert material such as vermiculite, dry
sand, or earth. Do not use combustible materials like sawdust.

o Collect: Carefully collect the absorbed material and place it into a suitable, labeled container
for hazardous waste disposal.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All
cleaning materials should also be disposed of as hazardous waste.

o PPE: Wear the appropriate PPE, including respiratory protection if necessary, throughout the
cleanup process.

Waste Disposal
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» Containerization: Collect all waste containing 2-Isopropylbenzaldehyde, including
contaminated disposables, in a clearly labeled, sealed container.

e Labeling: The waste container must be labeled as "Hazardous Waste" and include the full
chemical name "2-Isopropylbenzaldehyde".

o Storage: Store the hazardous waste in a designated satellite accumulation area, away from
incompatible materials.

» Disposal: Dispose of the hazardous waste through your institution's environmental health
and safety (EHS) office or a licensed hazardous waste disposal company. Do not dispose of
2-Isopropylbenzaldehyde down the drain or in the regular trash. Some jurisdictions may
allow for the deactivation of aldehyde waste to render it non-hazardous; consult your local
regulations and EHS office for approved procedures.

Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling 2-
Isopropylbenzaldehyde from preparation to disposal.
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Safe Handling Workflow for 2-Isopropylbenzaldehyde
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Caption: Workflow for handling 2-Isopropylbenzaldehyde.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3021911?utm_src=pdf-body-img
https://www.benchchem.com/product/b3021911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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